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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B609064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core fluorescent properties, mechanism of

action, and experimental protocols for MitoTracker Green FM, a widely used fluorescent dye

for labeling mitochondria in live cells.

Core Fluorescent and Physicochemical Properties
MitoTracker Green FM is a cell-permeant fluorescent dye that selectively labels mitochondria.

A key characteristic of this probe is that it is essentially non-fluorescent in aqueous solutions

and only becomes brightly fluorescent upon accumulation in the lipid-rich environment of the

mitochondria, resulting in a low background signal.[1]

Quantitative Data Summary
The spectral properties of MitoTracker Green FM are summarized below. These values are

crucial for configuring imaging systems, such as fluorescence microscopes and flow

cytometers, to ensure optimal signal detection.
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Property Value Reference(s)

Excitation Maximum (λex) 490 - 491 nm [2],[3]

Emission Maximum (λem) 513 - 516 nm [3],[1]

Extinction Coefficient (ε) 93,500 cm⁻¹M⁻¹ [3]

Quantum Yield (Φ) Not Reported

Recommended Laser Line 488 nm [2]

Recommended Filter Set 530/30 nm bandpass [2]

Key Features and Characteristics
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Feature Description Reference(s)

Mechanism of Action

Passively diffuses across the

plasma membrane and

accumulates in mitochondria. A

mildly thiol-reactive

chloromethyl group then

covalently binds to

mitochondrial proteins,

primarily through cysteine

residues.

[4],[5]

Membrane Potential

Dependence

There are conflicting reports.

Some studies assert that it

accumulates in mitochondria

regardless of membrane

potential, making it a marker

for mitochondrial mass.[1][5][6]

Other sources suggest its

initial accumulation is

dependent on the

mitochondrial membrane

potential.[3]

Fixability

Not fixable. The fluorescence

signal is lost after fixation with

aldehydes or alcohols.[3] It is

suitable for live-cell imaging

only.[1]

Photostability

Substantially more photostable

than rhodamine 123.[5] It

provides a robust signal even

at low concentrations.

Toxicity Generally considered to have

low cytotoxicity at optimal

working concentrations.[6]

However, phototoxicity can

occur, leading to changes in
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mitochondrial morphology

(e.g., transformation from

tubular to spherical) and

impacting membrane potential.

Mechanism of Action and Staining Principle
MitoTracker Green FM provides a clear method for visualizing mitochondria in living cells. The

process involves several key steps from initial cell loading to fluorescent signal generation.
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Start: Prepare Live Cells
(Adherent or Suspension)

Prepare Working Solution
(e.g., 100-400 nM in media)

Incubate Cells with Probe
(15-45 min at 37°C)

Optional: Wash Cells
(with fresh media/buffer)

Image Live Cells Promptly
(DO NOT FIX)

Analyze via Microscopy
or Flow Cytometry

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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